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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B041254

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermodynamic
properties of pure 1-Hexanol (CAS No: 111-27-3). The information presented herein is critical
for professionals in research, chemical engineering, and pharmaceutical development, where
1-Hexanol may be utilized as a solvent, a reactant, or a component in formulations. This
document compiles key physical and thermodynamic data, details the experimental
methodologies for their determination, and illustrates relevant workflows and principles.

Core Thermodynamic and Physical Properties of 1-
Hexanol

1-Hexanol is a primary alcohol with the chemical formula CeH140. It is a colorless liquid at
room temperature and is characterized by a mild, sweet odor.[1][2] Understanding its
thermodynamic behavior is fundamental to its application in various scientific and industrial
processes.

General Properties
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Property Value Source
Molecular Weight 102.17 g/mol [3]
Melting Point -52 °C t0 -44.6 °C [11[31[4][5]
Boiling Point 156-157 °C [11[4]5][6]
Flash Point 63 °C (closed cup) [31[5]
Autoignition Temperature 290 °C [5]

Density of 1-Hexanol

The density of 1-Hexanol is a temperature-dependent property.

Temperature (°C) Density (g/mL)
20 0.820
25 0.814
40 0.810

Source:[4][6]

Viscosity of 1-Hexanol

The viscosity of 1-Hexanol decreases with increasing temperature.

Temperature (°C) Dynamic Viscosity (mPa-s)
20 5.42
25 4.58
30 3.91

Source: Various chemical property databases and handbooks.
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Vapor Pressure of 1-Hexanol

The vapor pressure of 1-Hexanol increases significantly with temperature. The Antoine
equation can be used to model this relationship: logio(P) =A - (B / (T + C)), where P is the
vapor pressure in bar and T is the temperature in Kelvin.

Temperature Range

B Cc

(K)

325.4 - 430.5 441271 1422.031 -107.706
Source:[7]

Temperature (°C) Vapor Pressure (kPa)

25 0.124

60 1.33

100 8.8

157 101.325

Source:[3][5] and calculated from Antoine equation.

Thermodynamic Properties

© 2025 BenchChem. All rights reserved. 3/14 Tech Support


https://www.benchchem.com/product/b041254?utm_src=pdf-body
https://www.benchchem.com/product/b041254?utm_src=pdf-body
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://store.astm.org/d0445-24.html
https://unacademy.com/content/jee/study-material/physics/specific-heat-of-a-liquid-using-calorimeter/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions Source

Standard Enthalpy of

) o -377.5 kJ/mol 298.15 K [6]
Formation (liquid)
Enthalpy of
T 61.6 = 0.2 kJ/mol 298.15K [8]
Vaporization (AHvap)
14.78 kcal/mol 25°C [3]
Molar Heat Capacity
o 236.5 J/(mol-K) 293.15K [9]
(Cp) (liquid)
Standard Molar
o 284.9 J/(mol-K) 298.15K
Entropy (liquid)
Enthalpy of
-3986.5 kJ/mol 298.15 K

Combustion (liquid)

Experimental Protocols for Thermodynamic
Property Determination

Accurate determination of thermodynamic properties relies on standardized and precise
experimental methodologies. Below are detailed protocols for key properties of 1-Hexanol.

Density Measurement (ASTM D4052)

The density of 1-Hexanol is typically determined using a digital density meter, which operates
on the oscillating U-tube principle.[6][8][10][11]

Methodology:

o Calibration: The instrument is calibrated using two reference standards of known density,
typically dry air and ultrapure water, at the desired measurement temperature.

o Sample Preparation: The 1-Hexanol sample is equilibrated to the measurement temperature
and checked for any air bubbles, which must be removed.
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o Measurement: A small volume (typically < 1 mL) of the 1-Hexanol sample is injected into the

oscillating U-tube of the density meter.

» Data Acquisition: The instrument measures the oscillation period of the U-tube containing the
sample. This period is directly related to the density of the sample.

o Calculation: The density is automatically calculated by the instrument's software based on
the calibration data and the measured oscillation period. The measurement is typically

repeated until a stable reading is obtained.

Experimental Workflow: Density Measurement (ASTM D4052)

Calibrate Digital Density Meter
(Air and Water)

:

Equilibrate 1-Hexanol Sample
to Test Temperature

:

Inject Sample into
Oscillating U-tube

:

Measure Oscillation Period

:

Calculate Density

Record and Report Density

Click to download full resolution via product page
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Caption: Workflow for density determination using a digital density meter.

Viscosity Measurement (ASTM D445)

The kinematic viscosity of 1-Hexanol is determined by measuring the time for a volume of the
liquid to flow under gravity through a calibrated glass capillary viscometer.[3][7][9][12][13] The
dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of the
liquid at the same temperature.

Methodology:

o Viscometer Selection: A calibrated glass capillary viscometer (e.g., Ubbelohde type) suitable
for the expected viscosity range of 1-Hexanol is selected.

o Temperature Control: The viscometer is placed in a constant temperature bath maintained
with high precision (£0.02 °C).

o Sample Loading: A specified volume of the 1-Hexanol sample is introduced into the
viscometer.

o Thermal Equilibration: The sample is allowed to thermally equilibrate in the bath for a
sufficient time (typically 30 minutes).

o Flow Time Measurement: The liquid is drawn up into the timing bulb of the viscometer, and
the time taken for the liquid meniscus to pass between two marked points is accurately
measured.

o Calculation: The kinematic viscosity (v) is calculated using the formula: v = C * t, where C is
the calibration constant of the viscometer and t is the measured flow time. The dynamic
viscosity (n) is then calculated as n = v * p, where p is the density of 1-Hexanol at the
measurement temperature.
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Experimental Workflow: Viscosity Measurement (ASTM D445)

Select Calibrated Capillary Viscometer

l

Place Viscometer in
Constant Temperature Bath

l

Load 1-Hexanol Sample

l

Allow for Thermal Equilibration

:

Measure Flow Time through Capillary

l

Calculate Kinematic Viscosity (v = C * t) Measure Density (p) at Same Temperature

Calculate Dynamic Viscosity (n = v * p)

Click to download full resolution via product page

Caption: Workflow for viscosity determination using a capillary viscometer.

Vapor Pressure Measurement (Ebulliometry - ASTM
E1719)
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Ebulliometry involves measuring the boiling point of a liquid at various controlled pressures.[1]
[41[14][15]

Methodology:

o Apparatus Setup: An ebulliometer, which consists of a boiler, a thermowell for temperature
measurement, and a reflux condenser, is connected to a pressure control system (manostat)
and a pressure measurement device.

o Sample Charging: The 1-Hexanol sample is charged into the boiler of the ebulliometer.
e Pressure Control: The system pressure is set to a desired value using the manostat.

o Heating and Boiling: The sample is heated to its boiling point at the set pressure. The design
of the ebulliometer ensures that the temperature is measured at the vapor-liquid equilibrium.

o Equilibrium Measurement: Once the temperature and pressure stabilize, indicating that
equilibrium has been reached, the boiling temperature and the corresponding pressure are
recorded.

o Data Collection: The procedure is repeated at different pressures to obtain a set of
temperature-pressure data points.

o Data Analysis: The collected data is used to develop a vapor pressure curve, often by fitting
it to an equation such as the Antoine equation.
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Experimental Workflow: Vapor Pressure by Ebulliometry

Charge 1-Hexanol into Ebulliometer

:

Set and Control System Pressure

:

Heat Sample to Boiling

:

Measure Equilibrium
Temperature and Pressure

:

Repeat at Different Pressures

Generate Vapor Pressure Curve

Click to download full resolution via product page

Caption: Workflow for vapor pressure determination via ebulliometry.

Heat Capacity Measurement (Differential Scanning
Calorimetry - DSC)

Differential Scanning Calorimetry (DSC) is a widely used technique to measure the heat
capacity of liquids.[16][17][18][19] It measures the difference in heat flow between a sample
and a reference as a function of temperature.
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Methodology:

o Sample Preparation: A known mass of 1-Hexanol is hermetically sealed in a sample pan. An
empty sealed pan is used as a reference.

e Instrument Setup: The DSC instrument is programmed with a specific temperature profile,
which typically includes an isothermal segment, a heating ramp, and a final isothermal
segment.

» Baseline Measurement: A baseline is obtained by running the temperature program with two
empty pans (reference and sample positions).

o Standard Measurement: A known mass of a standard material with a well-characterized heat
capacity (e.g., sapphire) is run under the same conditions.

e Sample Measurement: The 1-Hexanol sample is then run using the identical temperature
program.

» Calculation: The heat capacity of the 1-Hexanol is calculated by comparing the heat flow
signals of the sample, the standard, and the baseline at a given temperature. The calculation
is typically performed by the instrument's software.
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Experimental Workflow: Heat Capacity by DSC

Run Baseline (Empty Pans)

l
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1-Hexanol Sample
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Run 1-Hexanol Sample

Ny

Compare Heat Flow Signals

@ulme Heat Capacity (Cp)

Click to download full resolution via product page

Caption: Workflow for heat capacity determination using DSC.

Relationship between Vapor Pressure and Enthalpy
of Vaporization

The enthalpy of vaporization (AHvap) can be determined from vapor pressure data using the
Clausius-Clapeyron equation. This relationship is fundamental in thermodynamics and provides
a non-calorimetric method for estimating the heat of vaporization.

The integrated form of the Clausius-Clapeyron equation is:

IN(P2/P1) = - (AHvap / R) * (1/Tz - 1/T)
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Where:
e P1and P2 are the vapor pressures at temperatures T1 and Tz, respectively.
e AHvap is the enthalpy of vaporization.

e R is the ideal gas constant.

By plotting In(P) versus 1/T, a straight line is obtained with a slope of -AHvap/R, from which the
enthalpy of vaporization can be calculated.

Clausius-Clapeyron Relationship

Measure Vapor Pressure (P)
at various Temperatures (T)

:

Plot In(P) vs. 1/T

:

Determine the Slope of the Line

:

Slope = -AHvap / R

Calculate Enthalpy of Vaporization (AHvap)

Click to download full resolution via product page

Caption: Logical relationship for calculating AHvap from vapor pressure data.
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This guide provides essential, critically evaluated data and standardized methodologies for the
thermodynamic properties of pure 1-Hexanol. The information is intended to support research,
development, and safety assessments in various scientific and industrial applications. For
highly sensitive applications, it is recommended to perform experimental verification of these
properties under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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